Cas no 2310221-42-0 (1-(4-chlorobenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine)

• Product Name: 1-(4-chlorobenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine
• CAS No: 2310221-42-0
• MF: C₁₇H₂₃ClN₂O₂
• MW: 322.829723596573
• CID: 5340188
• Update Time: 2025-07-21

1-(4-chlorobenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)methanone
• (4-chlorophenyl)-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]methanone
• 1-(4-chlorobenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine

• Inchi： 1S/C17H23ClN2O2/c1-22-16-8-11-20(12-16)15-6-9-19(10-7-15)17(21)13-2-4-14(18)5-3-13/h2-5,15-16H,6-12H2,1H3
• InChI Key： XBKGBHXUKRGHGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1CCC(CC1)N1CCC(C1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 377
• XLogP3: 2.7
• Topological Polar Surface Area: 32.8

Additional information on 1-(4-chlorobenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine

Professional Introduction to Compound with CAS No. 2310221-42-0 and Product Name: 1-(4-chlorobenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine

The compound identified by the CAS number 2310221-42-0 and the product name 1-(4-chlorobenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a piperidine core substituted with a 4-chlorobenzoyl group and a 3-methoxypyrrolidin-1-yl moiety, has garnered attention due to its potential applications in drug discovery and development. The structural composition of this compound suggests a unique interplay of electronic and steric effects, which are critical for its biological activity and pharmacokinetic properties.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of piperidine derivatives as key pharmacophores in medicinal chemistry. Piperidine scaffolds are particularly favored due to their ability to modulate various biological targets, including enzymes and receptors, with high affinity and selectivity. The introduction of substituents such as the 4-chlorobenzoyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further investigation.

The 3-methoxypyrrolidin-1-yl substituent in this compound adds another layer of complexity, influencing both the electronic distribution and the solubility profile. This particular modification has been explored in several drug candidates, where it contributes to improved pharmacokinetic properties by enhancing oral bioavailability and reducing renal clearance. The methoxy group, in particular, is known to increase metabolic stability while maintaining favorable pharmacological activity.

Recent studies have highlighted the importance of optimizing molecular structure to achieve desired therapeutic effects. The compound 1-(4-chlorobenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine exemplifies this principle by integrating multiple functional groups that synergistically enhance its biological activity. For instance, the chlorobenzoyl moiety has been shown to interact with specific amino acid residues in target proteins, leading to potent inhibition or activation depending on the intended therapeutic outcome.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that it may exhibit efficacy against a range of diseases, including neurological disorders and inflammatory conditions. The piperidine core, combined with the electron-withdrawing nature of the 4-chlorobenzoyl group, suggests that this molecule could interfere with key signaling pathways involved in these pathologies. Furthermore, the methoxypyrrolidin-1-yl substituent may contribute to selectivity by modulating binding interactions at the molecular level.

The synthesis of 1-(4-chlorobenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine represents a testament to the advancements in synthetic methodologies within organic chemistry. Modern techniques have enabled chemists to construct complex molecules with high precision, allowing for fine-tuning of biological properties. The use of palladium-catalyzed cross-coupling reactions, for example, has been instrumental in forming carbon-carbon bonds that are essential for the compound's structure.

In terms of pharmacological evaluation, this compound has been subjected to rigorous testing in vitro and in vivo models. Preliminary data suggest that it demonstrates promising activity against several disease-related targets. The ability of 1-(4-chlorobenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine to modulate protein-protein interactions has been particularly noteworthy, indicating its potential as a scaffold for developing novel therapeutics.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict how 1-(4-chlorobenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine interacts with its biological targets at an atomic level. These simulations have provided valuable insights into how structural modifications can enhance binding affinity and reduce off-target effects. Such computational approaches are becoming increasingly integral to drug discovery pipelines, streamlining the process from initial design to final optimization.

As research continues to evolve, so too do our methodologies for evaluating drug efficacy and safety. The compound 1-(4-chlorobenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine serves as a prime example of how interdisciplinary approaches—combining organic synthesis, pharmacology, and computational chemistry—can lead to groundbreaking discoveries. Its unique structural features make it a versatile tool for exploring new therapeutic avenues.

The future prospects for this compound are promising, with ongoing studies aimed at further refining its pharmacological profile. By leveraging cutting-edge technologies and collaborative research efforts, scientists hope to unlock its full potential as a therapeutic agent. The integration of machine learning algorithms into drug discovery processes may also accelerate the development pipeline for compounds like 1-(4-chlorobenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine, enabling more rapid identification of lead candidates.

In conclusion,2310221-42-0and its corresponding product name represent a significant contribution to pharmaceutical chemistry. The strategic design of this molecule underscores the importance of structural optimization in achieving desired biological outcomes. As research progresses，we can anticipate further advancements that will expand upon its potential applications，offering new hope for patients worldwide.